Cas no 1414860-36-8 (4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane)

• Product Name: 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane
• CAS No: 1414860-36-8
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD28383857
• CID: 4597486
• PubChem ID: 112756594
• Update Time: 2025-05-20

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate
• 3-Oxa-6-aza-bicyclo[3.1.1]heptane tosylate
• 3-oxa-6-azabicyclo[3.1.1]heptane; 4-methylbenzene-1-sulfonic acid
• 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane
• 3-oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzene-1-sulfonic acid
• 3-Oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzenesulfonate (1:1)
• SB33365
• 3-Oxa-6-azabicyclo[3.1.1]heptane tosylate
• A904960
• Z2037273333
• 3-Oxa-
• 3-oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzene-1-sulfonic acid
• 3-Oxa-6-aza-bicyclo[3.1.1]heptane 4-methylbenzenesulfonic acid
• 3-Oxa-6-azabicyclo[3.1.1]heptane 4-Methylbenzene-1-sulfonic Acid;
• 1414860-36-8
• AS-43538
• SY200008
• SCHEMBL22551757
• 3-oxa-6-azabicyclo[3.1.1]heptane;4-methylbenzene-1-sulfonicacid
• MFCD28383857
• EN300-204855
• AKOS025392020

• MDL： MFCD28383857
• Inchi： 1S/C7H8O3S.C5H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-2-7-3-5(1)6-4/h2-5H,1H3,(H,8,9,10);4-6H,1-3H2
• InChI Key： LNDVYWDVZUQJSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CC2CC(C1)N2

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane

Introduction to 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane (CAS No. 1414860-36-8)

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane (CAS No. 1414860-36-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, holds promise in various applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane is composed of a substituted benzene ring with a sulfonic acid group and a bicyclic heterocyclic ring containing an oxygen and a nitrogen atom. This combination of functional groups imparts unique chemical properties that make it an attractive candidate for a wide range of chemical and biological studies.

In recent years, the interest in 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane has been driven by its potential as a synthetic intermediate in the development of novel pharmaceuticals. The compound's ability to undergo various chemical transformations, such as substitution reactions and cyclizations, makes it a valuable building block in the synthesis of complex molecules with therapeutic potential.

One of the key areas of research involving 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane is its role in the development of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes and receptors, making them promising candidates for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The sulfonic acid group in 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane contributes to its high solubility in water, which is a desirable property for pharmaceutical applications where bioavailability is crucial. Additionally, the presence of the bicyclic heterocyclic ring provides structural rigidity and conformational stability, which can enhance the binding affinity and selectivity of the compound towards its target molecules.

In the context of medicinal chemistry, the design and synthesis of derivatives of 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane have been explored to optimize their pharmacological properties. Researchers have focused on modifying the substituents on the benzene ring and the heterocyclic ring to improve potency, reduce toxicity, and enhance metabolic stability. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

Clinical trials involving compounds derived from 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane are also underway to assess their safety and efficacy in human subjects. Early results from these trials have shown promising outcomes, with some compounds demonstrating significant therapeutic effects without major adverse side effects.

Beyond its pharmaceutical applications, 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane has also found use in other areas of chemistry and materials science. For example, it has been utilized as a catalyst or catalyst precursor in various organic reactions due to its ability to facilitate specific transformations under mild conditions.

In conclusion, 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane (CAS No. 1414860-36-8) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique chemical structure and properties make it an invaluable tool for chemists and pharmaceutical scientists working towards the development of new drugs and materials.